• Ddr1-IN-1
    • Cat. No.:
    • B607012
    • CAS No.:
    • 1449685-96-4
    • Molecular Formula:
    • C30H31F3N4O3
    • Molecular Weight:
    • 552.6 g/mol
    Description
    DDR1-IN-1 is a secondary carboxamide resulting from the formal condensation of the carboxy group of 4-[(4-ethylpiperazin-1-yl)methyl]-3-(trifluoromethyl)benzoic acid with the amino group of 5-(5-amino-2-methylph...
  • Ddr1-IN-4
    • Cat. No.:
    • B607013
    • CAS No.:
    • Molecular Formula:
    • C23H20BrF3N6O3
    • Molecular Weight:
    • 565.3 g/mol
    Description
    DDR1-IN-2.45 is a DDR1 inhibitor which possesses excellent kinome selectivity (64-fold selectivity over DDR2), a clean in vitro safety profile, and favorable pharmacokinetic and physicochemical properties....
  • 7rh
    • Cat. No.:
    • B607014
    • CAS No.:
    • 1429617-90-2
    • Molecular Formula:
    • C30H29F3N6O
    • Molecular Weight:
    • 546.59
    Description
    DDR1-IN-7rh is a potent, selective, and ATP-competitive DDR1 inhibitor.
  • Merestinib
    • Cat. No.:
    • B612287
    • CAS No.:
    • 1206799-15-6
    • Molecular Formula:
    • C30H22F2N6O3
    • Molecular Weight:
    • 552.5 g/mol
    Description
    Merestinib has been used in trials studying the treatment of Cancer, Solid Tumor, Advanced cancer, ColoRectal Cancer, and Metastatic Cancer, among others.
    Merestinib is an orally available, small molecule inh...
  • Merestinib dihydrochloride
    • Cat. No.:
    • B1139136
    • CAS No.:
    • 1206801-37-7
    • Molecular Formula:
    • C30H24Cl2F2N6O3
    • Molecular Weight:
    • 625.4 g/mol
    Description
    LY2801653 2Hcl is a potent, orally bioavailable, small-molecule inhibitor of c-MET kinase(Ki= 2 nM).IC50 Value: 2 nM (Ki value) [1]Target: c-Metin vitro: LY2801653 is a type-II ATP competitive, slow-off inhibito...
  • Sitravatinib
    • Cat. No.:
    • B1680992
    • CAS No.:
    • 1123837-84-2
    • Molecular Formula:
    • C33H29F2N5O4S
    • Molecular Weight:
    • 629.7 g/mol
    Description
    Sitravatinib is under investigation in clinical trial NCT03680521 (Neoadjuvant Sitravatinib in Combination With Nivolumab in Patients With Clear Cell Renal Cell Carcinoma).
    Sitravatinib is an orally bioavaila...
  • VU6015929
    • Cat. No.:
    • B2687919
    • CAS No.:
    • Molecular Formula:
    • C24H19F4N5O2
    • Molecular Weight:
    • 485.4 g/mol
    Description
    VU6015929 is a useful research compound. Its molecular formula is C24H19F4N5O2 and its molecular weight is 485.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VU6015929 suitable for many r...
  • GW694590A
    • Cat. No.:
    • B10755036
    • CAS No.:
    • Molecular Formula:
    • C22H19N5O4
    • Molecular Weight:
    • 417.4 g/mol
    Description
    GW694590A is a useful research compound. Its molecular formula is C22H19N5O4 and its molecular weight is 417.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GW694590A suitable for many res...
  • WRG-28
    • Cat. No.:
    • B10818722
    • CAS No.:
    • Molecular Formula:
    • C21H18N2O5S
    • Molecular Weight:
    • 410.4 g/mol
    Description
    WRG-28 is a useful research compound. Its molecular formula is C21H18N2O5S and its molecular weight is 410.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality WRG-28 suitable for many research...
  • Ddr1-IN-8
    • Cat. No.:
    • B12389054
    • CAS No.:
    • Molecular Formula:
    • C24H25F4N5O2
    • Molecular Weight:
    • 491.5 g/mol
    Description
    Ddr1-IN-8 is a useful research compound. Its molecular formula is C24H25F4N5O2 and its molecular weight is 491.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ddr1-IN-8 suitable for many r...
© Copyright 2025 BenchChem. All Rights Reserved.